Phosphorous acid, 2-[2-[[bis(isodecyloxy)phosphino]oxy]propoxy]-1-methylethyl isodecyl phenyl ester

• CAS RN: 115035-49-9
• Molecular Formula: C42H80O7P2
• Molecular Weight: 759 g/mol
• IUPAC Name: 1-[2-[bis(8-methylnonoxy)phosphanyloxy]propoxy]propan-2-yl 8-methylnonyl phenyl phosphite
• InChI: InChI=1S/C42H80O7P2/c1-37(2)27-19-12-9-15-24-32-44-50(45-33-25-16-10-13-20-28-38(3)4)47-40(7)35-43-36-41(8)48-51(49-42-30-22-18-23-31-42)46-34-26-17-11-14-21-29-39(5)6/h18,22-23,30-31,37-41H,9-17,19-21,24-29,32-36H2,1-8H3
• InChI Key: OFTCSTKUZLMDSI-UHFFFAOYSA-N
• SMILES: CC(C)CCCCCCCOP(OCCCCCCCC(C)C)OC(C)COCC(C)OP(OCCCCCCCC(C)C)OC1=CC=CC=C1
• Pictograms: Irritant

Description

Phosphorous acid, 2-[2-[[bis(isodecyloxy)phosphino]oxy]propoxy]-1-methylethyl isodecyl phenyl ester is a chemical compound with a wide range of applications in scientific research. It is commonly used as a reagent in organic synthesis, as well as in the development of new drugs and materials. In

Mechanism Of Action

The mechanism of action of phosphorous acid, 2-[2-[[bis(isodecyloxy)phosphino]oxy]propoxy]-1-methylethyl isodecyl phenyl ester is not well understood. However, it is believed to act as a phosphonate ester, which can undergo hydrolysis to produce phosphonic acid. This acid can then react with various biological molecules, such as enzymes and receptors, to produce a range of biochemical and physiological effects.

Biochemical And Physiological Effects

Phosphorous acid, 2-[2-[[bis(isodecyloxy)phosphino]oxy]propoxy]-1-methylethyl isodecyl phenyl ester has been shown to have a range of biochemical and physiological effects. It has been found to inhibit the activity of various enzymes, including acetylcholinesterase and butyrylcholinesterase. It has also been shown to have antifungal and antibacterial properties. In addition, it has been found to have potential applications in the treatment of various diseases, including cancer and Alzheimer's disease.

Advantages And Limitations For Lab Experiments

One of the main advantages of using phosphorous acid, 2-[2-[[bis(isodecyloxy)phosphino]oxy]propoxy]-1-methylethyl isodecyl phenyl ester in lab experiments is its versatility. It can be used in a wide range of applications, from organic synthesis to the development of new drugs and materials. However, one of the main limitations of using this compound is its potential toxicity. It can be harmful if ingested or inhaled, and care should be taken when handling it in the lab.

Future Directions

There are many potential future directions for the use of phosphorous acid, 2-[2-[[bis(isodecyloxy)phosphino]oxy]propoxy]-1-methylethyl isodecyl phenyl ester in scientific research. One area of interest is in the development of new drugs for the treatment of cancer and Alzheimer's disease. It is also possible that this compound could be used in the development of new materials with unique properties, such as high strength and durability. Finally, further research is needed to fully understand the mechanism of action of this compound, which could lead to new discoveries and applications in the future.

Synthesis Methods

The synthesis of phosphorous acid, 2-[2-[[bis(isodecyloxy)phosphino]oxy]propoxy]-1-methylethyl isodecyl phenyl ester involves the reaction of isodecyl phenol with phosphorus trichloride to form isodecyl phenyl phosphite. This intermediate is then reacted with isodecyl alcohol and 2-bromo-1-methylethyl propionate to produce the final product.

Scientific Research Applications

Phosphorous acid, 2-[2-[[bis(isodecyloxy)phosphino]oxy]propoxy]-1-methylethyl isodecyl phenyl ester has numerous applications in scientific research. It is commonly used as a reagent in organic synthesis, particularly in the development of new drugs and materials. It is also used in the preparation of phosphonate-containing polymers, which have applications in the fields of biomedicine, catalysis, and materials science.